Cas no 1211589-65-9 ((5-Bromo-6-fluoropyridin-3-yl)methanamine)

(5-Bromo-6-fluoropyridin-3-yl)methanamine structure
1211589-65-9 structure
Product Name:(5-Bromo-6-fluoropyridin-3-yl)methanamine
CAS No:1211589-65-9
MF:C6H6BrFN2
MW:205.027643680573
CID:4828397
Update Time:2023-08-18

(5-Bromo-6-fluoropyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (5-Bromo-6-fluoropyridin-3-yl)methanamine
    • Inchi: 1S/C6H6BrFN2/c7-5-1-4(2-9)3-10-6(5)8/h1,3H,2,9H2
    • InChI Key: INMWKVVSUOUPOF-UHFFFAOYSA-N
    • SMILES: BrC1=C(N=CC(=C1)CN)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 112
  • XLogP3: 0.8
  • Topological Polar Surface Area: 38.9

(5-Bromo-6-fluoropyridin-3-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM488992-1g
(5-Bromo-6-fluoropyridin-3-yl)methanamine
1211589-65-9 97%
1g
$801 2022-06-14
Alichem
A029182690-5g
(5-Bromo-6-fluoropyridin-3-yl)methanamine
1211589-65-9 97%
5g
$2272.64 2023-09-04
Alichem
A029182690-10g
(5-Bromo-6-fluoropyridin-3-yl)methanamine
1211589-65-9 97%
10g
$3417.00 2023-09-04
Alichem
A029182690-25g
(5-Bromo-6-fluoropyridin-3-yl)methanamine
1211589-65-9 97%
25g
$6040.72 2023-09-04
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd